Cas no 160600-22-6 (Ethyl 5,7-Dihydroxyisothiazolo4,3-dpyrimidine-3-carboxylate)

• Product Name: Ethyl 5,7-Dihydroxyisothiazolo4,3-dpyrimidine-3-carboxylate
• CAS No: 160600-22-6
• MF: C₈H₇N₃O₄S
• MW: 241.223880052567
• MDL: MFCD22209674
• CID: 2108978
• PubChem ID: 71305994
• Update Time: 2025-10-29

Ethyl 5,7-Dihydroxyisothiazolo4,3-dpyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5,7-dihydroxyisothiazolo[4,3-d]pyrimidine-3-carboxylate
• Ethyl 5,7-Dihydroxyisothiazolo[4,3-D]Pyrimidine-3-Carboxylate(WX130129)
• AM805662
• ethyl 5,7-dioxo-4H-[1,2]thiazolo[4,3-d]pyrimidine-3-carboxylate
• ethyl 5,7-dihydroxy-[1,2]thiazolo[4,3-d]pyrimidine-3-carboxylate
• W14672
• ethyl5,7-dihydroxyisothiazolo[4,3-d]pyrimidine-3-carboxylate
• EN300-6494867
• 160600-22-6
• CS-0038513
• DA-33810
• MFCD22209674
• AKOS027430012
• Z2943420526
• AS-71225
• Ethyl 5,7-Dihydroxyisothiazolo4,3-dpyrimidine-3-carboxylate

• MDL： MFCD22209674
• Inchi： 1S/C8H7N3O4S/c1-2-15-7(13)5-3-4(11-16-5)6(12)10-8(14)9-3/h2H2,1H3,(H2,9,10,12,14)
• InChI Key： ZGYBOXFRGNDLST-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C2C(C(NC(N2)=O)=O)=N1

Computed Properties

• Exact Mass: 241.01572689g/mol
• Monoisotopic Mass: 241.01572689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• XLogP3: 0.4

Additional information on Ethyl 5,7-Dihydroxyisothiazolo4,3-dpyrimidine-3-carboxylate

Recent Advances in the Study of Ethyl 5,7-Dihydroxyisothiazolo[4,3-d]pyrimidine-3-carboxylate (CAS: 160600-22-6)

Ethyl 5,7-dihydroxyisothiazolo[4,3-d]pyrimidine-3-carboxylate (CAS: 160600-22-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its synthesis, biological activities, and mechanisms of action, positioning it as a promising candidate for drug development.

The compound belongs to the isothiazolopyrimidine class, which is known for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. Researchers have focused on optimizing the synthesis of Ethyl 5,7-dihydroxyisothiazolo[4,3-d]pyrimidine-3-carboxylate to improve yield and purity, which are critical for its application in preclinical studies. Recent advancements in synthetic methodologies have enabled more efficient production, facilitating further exploration of its therapeutic potential.

In vitro and in vivo studies have demonstrated that Ethyl 5,7-dihydroxyisothiazolo[4,3-d]pyrimidine-3-carboxylate exhibits notable inhibitory effects on specific enzymatic pathways involved in inflammatory and proliferative diseases. For instance, it has been shown to modulate key signaling molecules in cancer cells, leading to apoptosis and reduced tumor growth. These findings highlight its potential as a lead compound for developing novel anticancer agents.

Moreover, recent research has investigated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding its bioavailability and optimizing its formulation for therapeutic use. Preliminary data suggest that the compound has favorable pharmacokinetic characteristics, though further optimization may be required to enhance its efficacy and reduce potential side effects.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these findings into potential clinical applications. Patents and patent applications related to Ethyl 5,7-dihydroxyisothiazolo[4,3-d]pyrimidine-3-carboxylate have increased, reflecting growing interest in its commercial potential. These developments underscore the importance of continued research to fully elucidate its mechanisms and therapeutic benefits.

In conclusion, Ethyl 5,7-dihydroxyisothiazolo[4,3-d]pyrimidine-3-carboxylate (CAS: 160600-22-6) represents a promising avenue for drug discovery, with recent studies highlighting its synthetic accessibility, biological activity, and pharmacokinetic properties. Future research should focus on advancing its preclinical development and exploring its potential in combination therapies. The compound's versatility and efficacy make it a valuable subject for ongoing investigation in the field of chemical biology and medicinal chemistry.